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Core Mechanism of Action and Targets

The table below summarizes the primary molecular interactions and cellular effects of Tyrphostin 23.

Target | Process

Effect of Tyrphostin 23

Key Experimental Metrics

EGFR Kinase [1]

AP-2 Adaptor
Complex (p2
subunit) [2] [3]

Glycolytic Flux [4]

Genomic Stability
[3]

Inhibition

Disruption of YXX® maotif interaction,
inhibiting clathrin-mediated
endocytosis

Stimulation of lactate production

Induction of sister chromatid
exchanges; chromosomal
aberrations in transformed cells

Detailed Experimental Insights

ICso0: 35 uM (cell assay); Ki: 11 yM

Inhibits internalization of transferrin
receptor; no effect on endocytic
morphology

Doubles glucose consumption &
lactate release (100 pM, 2h) in primary
rat astrocytes

Effects in S phase; more pronounced
in transformed (CHO-K1) vs. primary
(CHE) cell lines
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For researchers looking to validate or build upon these findings, here is a summary of key experimental

approaches and conditions used in the cited studies.

Study Focus Experimental Model Key Methodologies Critical Conditions & Controls
Endocytosis Heb7a cells Internalization assay of ~ Used control tyrphostins (kinase
Inhibition [2] 125|-transferrin; inhibitors that do not disrupt
[3] Molecular modeling of YXX®/u2 interaction); confirmed
A23/muz2 interaction. no effect on endocytic pathway
morphology.
Genotoxic CHO-K1 Analysis of sister Treatment during S phase;
Effects [5] (transformed) and chromatid exchange compared effects between
CHE (primary (SCE) and transformed and primary cell lines
embryonic) Chinese chromosomal to indicate specificity.
hamster cell lines aberrations.
Metabolic Cultured primary rat Measurement of Reversibility test (compound
Effects [4] astrocytes extracellular glucose removal); specificity control (other
and lactate levels to endocytosis inhibitors, structurally

calculate glycolytic flux.  related Tyrphostin 25); used
vanadate (phosphatase inhibitor)
to probe mechanism.

Pathway and Experimental Workflow Diagrams

To help visualize the mechanistic pathways and experimental logic, the following diagrams are provided.

Signaling Pathways Affected by Tyrphostin 23
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Tyrphostin 23
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Simplified Signaling Pathways Affected by Tyrphostin 23
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Tyrphostin 23 inhibits EGFR signaling and clathrin-mediated endocytosis.

Experimental Workflow for Metabolic Impact
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Primary Rat Astrocytes
(Culture)

Treatment with
Tyrphostin 23

(up to 300 pM, up to 4h) -
Specificity Controls

. : Tyrphostin 25 Other Endocytosis
IREsuliE Elyesliie (i (Structurally Related) Inhibitors

Workflow for Assessing Metabolic Impact
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Experimental workflow for assessing Tyrphostin 23's metabolic impact in astrocytes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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